Cas no 672945-88-9 (4-(6-aminopyridin-3-yl)oxybenzonitrile)
4-(6-Aminopyridin-3-yl)oxybenzonitrile is a versatile intermediate in organic synthesis, particularly valued for its bifunctional structure featuring both an aminopyridine and a benzonitrile moiety. This compound is useful in the development of pharmaceuticals, agrochemicals, and advanced materials due to its reactivity in coupling reactions and potential as a building block for heterocyclic systems. The presence of the electron-donating amino group and the electron-withdrawing nitrile group enhances its utility in regioselective transformations. Its stability under standard conditions and compatibility with a range of synthetic methodologies make it a practical choice for researchers seeking to construct complex molecular architectures.
672945-88-9 structure
Product Name:4-(6-aminopyridin-3-yl)oxybenzonitrile
CAS No:672945-88-9
MF:C12H9N3O
MW:211.219362020493
MDL:MFCD11135792
CID:3394265
PubChem ID:28412172
Update Time:2025-06-07
4-(6-aminopyridin-3-yl)oxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- BENZONITRILE, 4-[(6-AMINO-3-PYRIDINYL)OXY]-
- AKOS000222255
- Z332376212
- SCHEMBL4480751
- AT30081
- 4-((6-AMINOPYRIDIN-3-YL)OXY)BENZONITRILE
- 672945-88-9
- EN300-59382
- 4-(6-aminopyridin-3-yl)oxybenzonitrile
- 842-358-8
- CS-0252198
- XBB94588
- 4-[(6-aminopyridin-3-yl)oxy]benzonitrile
-
- MDL： MFCD11135792
- Inchi： 1S/C12H9N3O/c13-7-9-1-3-10(4-2-9)16-11-5-6-12(14)15-8-11/h1-6,8H,(H2,14,15)
- InChI Key： VKMBNLPFGSEIQJ-UHFFFAOYSA-N
- SMILES： O(C1C=NC(=CC=1)N)C1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 211.074561919Da
- Monoisotopic Mass: 211.074561919Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 71.9Ų
4-(6-aminopyridin-3-yl)oxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A639235-10mg |
4-[(6-aminopyridin-3-yl)oxy]benzonitrile |
672945-88-9 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A639235-50mg |
4-[(6-aminopyridin-3-yl)oxy]benzonitrile |
672945-88-9 | 50mg |
$ 135.00 | 2022-06-07 | ||
| TRC | A639235-100mg |
4-[(6-aminopyridin-3-yl)oxy]benzonitrile |
672945-88-9 | 100mg |
$ 230.00 | 2022-06-07 | ||
| Enamine | EN300-59382-0.05g |
4-[(6-aminopyridin-3-yl)oxy]benzonitrile |
672945-88-9 | 95.0% | 0.05g |
$120.0 | 2025-02-20 | |
| Enamine | EN300-59382-0.1g |
4-[(6-aminopyridin-3-yl)oxy]benzonitrile |
672945-88-9 | 95.0% | 0.1g |
$177.0 | 2025-02-20 | |
| Enamine | EN300-59382-0.25g |
4-[(6-aminopyridin-3-yl)oxy]benzonitrile |
672945-88-9 | 95.0% | 0.25g |
$254.0 | 2025-02-20 | |
| Enamine | EN300-59382-0.5g |
4-[(6-aminopyridin-3-yl)oxy]benzonitrile |
672945-88-9 | 95.0% | 0.5g |
$400.0 | 2025-02-20 | |
| Enamine | EN300-59382-1.0g |
4-[(6-aminopyridin-3-yl)oxy]benzonitrile |
672945-88-9 | 95.0% | 1.0g |
$512.0 | 2025-02-20 | |
| Enamine | EN300-59382-2.5g |
4-[(6-aminopyridin-3-yl)oxy]benzonitrile |
672945-88-9 | 95.0% | 2.5g |
$1039.0 | 2025-02-20 | |
| Enamine | EN300-59382-5.0g |
4-[(6-aminopyridin-3-yl)oxy]benzonitrile |
672945-88-9 | 95.0% | 5.0g |
$1305.0 | 2025-02-20 |
4-(6-aminopyridin-3-yl)oxybenzonitrile Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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